Cas no 483-84-1 (Flavianic acid)

Flavianic acid (2,4-dinitro-1-naphthol-7-sulfonic acid) is a naphthalene-based sulfonic acid derivative primarily used as a biochemical reagent and analytical agent. Its key advantages include its strong chelating properties, particularly with calcium and other divalent cations, making it useful in protein precipitation and selective isolation processes. The compound's distinctive yellow color and solubility in aqueous solutions facilitate its application in spectrophotometric analyses. Flavianic acid also serves as a derivatization agent for amino acids, enabling their detection and quantification via chromatography. Its stability under standard laboratory conditions and well-characterized reactivity profile contribute to its reliability in research and industrial applications.

Flavianic acid structure

Product Name:Flavianic acid

CAS No:483-84-1

MF:C₁₀H₆N₂O₈S

MW:314.228241443634

MDL:MFCD00046407

CID:332008

PubChem ID:87569827

Update Time:2025-06-11

Flavianic acid Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenesulfonicacid, 8-hydroxy-5,7-dinitro-
- Flavianic Acid Dihydrate
- 2-4-Dinitro-1-naphthol-7-sulfonicacid
- FLAVIANIC ACID
- Flavianic acid hydrate
- 2,4-Dinitro-1-naphthol-7-sulfonic Acid Dihydrate
- 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonic Acid Dihydrate
- 8-hydroxy-5,7-dinitronaphthalene-2-sulfonic acid
- DNNS
- 2,4-Dinitro-1-naphthol-7-sulfonic acid
- Naphthol Yellow
- 2,4-Dinitronaphtholsulfonic acid
- 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonic acid
- 2-Naphthalenesulfonic acid, 8-hydroxy-5,7-dinitro-
- 4I7KXL5KL5
- 2,4-Dinitro-1-naphtho-7-sulfonic acid
- 8-Hydroxy-5,7-dinitronaphthalene-2-sulphonic acid
- 2-NAPHTHALENESULFONIC ACID, 5,7-DI
- NSC243753
- NSC-243753
- Tox21_201142
- LS-13737
- SR-01000196124-1
- NSC-244041
- 8-Hydroxy-5,5-dinitro-2-naphthalenesulfonic acid (8CI)(9CI)
- Q27159452
- DTXCID305167
- 8-hydroxy-5,7-dinitro-naphthalene-2-sulfonic acid
- AKOS015894269
- 2-4-Dinitro-1-naphthol-7-sulfonic acid
- 4-11-00-00617 (Beilstein Handbook Reference)
- NSC 243753
- 483-84-1
- UNII-4I7KXL5KL5
- 2-NAPHTHALENESULFONIC ACID, 5,7-DINITRO-8-HYDROXY-
- FT-0632196
- DTXSID4025167
- EINECS 207-600-3
- CAS-483-84-1
- NCGC00091716-01
- CHEMBL1461018
- AI3-03274
- F0012
- CHEBI:87221
- NS00013465
- SR-01000196124
- 2-Naphthalenesulfonic acid,7-dinitro-
- NCGC00091716-02
- FCQJEPASRCXVCB-UHFFFAOYSA-N
- NCGC00258694-01
- SCHEMBL93200
- AKOS003791115
- CBDivE_004212
- 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonic acid #
- BRN 2708476
- CS-0452786
- 8-Hydroxy-5,5-dinitro-2-naphthalenesulfonic acid
- 8Hydroxy5,7dinitronaphthalene2sulphonic acid
- 2,4Dinitronaphtholsulfonic acid
- STK301629
- SY116921
- 2Naphthalenesulfonic acid, 5,7dinitro8hydroxy
- MFCD00046407
- 8Hydroxy5,7dinitro2naphthalenesulfonic acid
- BBL013045
- 2,4-Dinitro-1-naphthol-7-sulfonic Acid Disodium Salt
- 2,4-dinitro-1-napthol-7-sulfonic acid
- 2Naphthalenesulfonic acid, 8hydroxy5,7dinitro
- 2,4Dinitro1naphthol7sulfonic acid
- DB-051550
- Flavianic acid
- MDL： MFCD00046407
- Inchi： 1S/C10H6N2O8S/c13-10-7-3-5(21(18,19)20)1-2-6(7)8(11(14)15)4-9(10)12(16)17/h1-4,13H,(H,18,19,20)
- InChI Key： FCQJEPASRCXVCB-UHFFFAOYSA-N
- SMILES： S(C1=CC=C2C(=CC(=C(C2=C1)O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O
- BRN： 2708476

Computed Properties

Exact Mass: 313.98400
Monoisotopic Mass: 313.984
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 533
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.8
Topological Polar Surface Area: 175

Experimental Properties

Color/Form: Yellow needle like crystals.
Density: 1.7763 (rough estimate)
Melting Point: 144.0 to 154.0 deg-C
Boiling Point: °Cat760mmHg
Flash Point: No data available
Refractive Index: 1.7450 (estimate)
PSA: 174.62000
LogP: 3.73570
Solubility: Soluble in water and ethanol.

Flavianic acid Security Information

Symbol:
Prompt：dangerous
Signal Word：dangerous
Hazard Statement： H290-H314
Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
Hazardous Material transportation number：UN 1759 8/PG 3
WGK Germany：3
Hazard Category Code： 34-40
Safety Instruction： S22; S26; S36/37/39; S45
RTECS：QK1810000
Hazardous Material Identification：
HazardClass：8
PackingGroup：III
Safety Term：8
Packing Group：III
Risk Phrases：R34; R40
Packing Group：III
Hazard Level：8
Storage Condition：4° CStore…,-4℃Store…Better

Flavianic acid Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Flavianic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219006013-500g	8-Hydroxy-5,7-dinitronaphthalene-2-sulfonic acid	483-84-1	95%	500g	$998.00	2023-09-01
Chemenu	CM141391-500g	8-Hydroxy-5,7-dinitronaphthalene-2-sulfonic acid	483-84-1	95%	500g	$***	2023-05-30
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X63665-5g	8-Hydroxy-5,7-dinitronaphthalene-2-sulfonic acid	483-84-1	≥98%(HPLC)(T)	5g	¥118.0	2023-09-05
TRC	F257395-1g	Flavianic Acid	483-84-1		1g	$ 51.00	2023-09-07
TRC	F257395-2.5g	Flavianic Acid	483-84-1		2.5g	$ 69.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F862740-25g	Flavianic Acid Dihydrate	483-84-1	≥98%(HPLC)(T)	25g	452.00	2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	F0012-25G	Flavianic Acid Dihydrate	483-84-1	>98.0%(T)(HPLC)	25g	¥550.00	2024-04-16
abcr	AB136047-25 g	Flavianic acid dihydrate; .	483-84-1		25 g	€86.20	2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F0012-25g	Flavianic acid	483-84-1	98.0%(LC&T)	25g	￥620.0	2022-06-10
Chemenu	CM141391-500g	8-Hydroxy-5,7-dinitronaphthalene-2-sulfonic acid	483-84-1	95%	500g	$526	2021-08-05

Flavianic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:483-84-1)FLAVIANIC ACID

Order Number:sfd5619

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Flavianic acid Related Literature

1. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
2. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
5. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788

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